Methylbenzyl methylbenzimidazole piperidinylmethanone

• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol
• IUPAC Name: [2-methyl-1-[(3-methylphenyl)methyl]benzimidazol-5-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C22H25N3O/c1-16-7-6-8-18(13-16)15-25-17(2)23-20-14-19(9-10-21(20)25)22(26)24-11-4-3-5-12-24/h6-10,13-14H,3-5,11-12,15H2,1-2H3
• InChI Key: FWLBCCWBWAZRLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=NC3=C2C=CC(=C3)C(=O)N4CCCCC4)C
• CAS No.: 1234208-67-3

Description

Benzimidazole derivatives are a class of heterocyclic compounds where a benzene ring is fused to the 4 and 5 positions of an imidazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of benzimidazole derivatives typically involves the condensation of 1,2-phenylenediamine with aldehydes or carboxylic acids. For benzimidazole derivative 8, the reaction can be carried out using ortho-phenylenediamine and a substituted benzaldehyde in the presence of an oxidizing agent like sodium metabisulfite. The reaction is usually conducted in a solvent mixture under mild conditions, followed by purification using hexane and water washes .

Industrial Production Methods: Industrial production of benzimidazole derivatives often employs continuous flow reactors to enhance efficiency and yield. The use of heterogeneous catalysts, such as NH3(CH2)4NH3SiF6, has been reported to offer advantages like short reaction times, high efficiency, and catalyst recyclability .

Chemical Reactions Analysis

Types of Reactions: Benzimidazole derivative 8 undergoes various chemical reactions, including:

Oxidation: Using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Employing reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions with halides or other electrophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like potassium carbonate.

Major Products:

Oxidation: Formation of benzimidazole N-oxides.

Reduction: Formation of reduced benzimidazole derivatives.

Substitution: Formation of alkylated benzimidazole derivatives.

Scientific Research Applications

Benzimidazole derivative 8 has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated as a potential drug candidate for various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of materials with specific properties, such as dyes and pigments.